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Compound of Interest

Compound Name: 2,4-Dinitroaniline

Cat. No.: B165453 Get Quote

An In-depth Technical Guide to the Physicochemical Properties of 2,4-Dinitroaniline

This technical guide provides a comprehensive overview of the melting point and solubility of

2,4-Dinitroaniline (2,4-DNA), a chemical compound of significant interest in the manufacturing

of dyes, pesticides, and as an intermediate in organic synthesis.[1][2] The data and protocols

presented herein are curated for researchers, scientists, and professionals in drug

development and chemical manufacturing.

Physicochemical Properties
2,4-Dinitroaniline is a yellow to orange crystalline solid.[3] Its chemical structure consists of an

aniline core substituted with two nitro groups at the 2 and 4 positions.[3][4] This substitution

pattern significantly influences its physical and chemical properties.

Melting Point
The melting point of a compound is a critical parameter for its identification and purity

assessment.[5][6] For 2,4-Dinitroaniline, various sources report a range of melting points,

which may be attributable to differences in sample purity and analytical equipment.[7] A

recrystallized, pure sample is reported to melt sharply at 180°C.[8]

Table 1: Reported Melting Points of 2,4-Dinitroaniline
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Melting Point Range (°C) Melting Point (°F) Source(s)

175–177 -
Organic Syntheses

Procedure[8]

176–178 - Sigma-Aldrich

177 -
ChemicalBook, NIST

WebBook[9][10]

177–179 - US Patent US4102927A[11]

178.4 - US Patent US4102927A[11]

179–188 - CDH Fine Chemical[12]

180 356

Stenutz[13], Organic

Syntheses Procedure

(recrystallized)[8]

187.5–188 - DrugFuture[14]

153-155 - EMCO Chemicals[1]

- 349 to 352
CAMEO Chemicals (NOAA)

[15]

451.15 K (178°C) -
Journal of Chemical &

Engineering Data[7]

Experimental Protocol: Melting Point Determination
The capillary method is a standard technique for determining the melting point of a solid

crystalline compound.

Methodology:

Sample Preparation: A small amount of the 2,4-Dinitroaniline sample is placed on a porous

plate and finely powdered using a spatula.[5]

Capillary Loading: A fine capillary tube, sealed at one end, is loaded with the powdered

compound.[5] This is achieved by pressing the open end of the tube into the powder and
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then tapping the sealed end on a hard surface to compact the material at the bottom.[5][6]

The sample height should be approximately 2-3 mm.

Apparatus Setup: The loaded capillary tube is attached to a thermometer, ensuring the

sample is aligned with the thermometer bulb.[5] This assembly is then placed in a melting

point apparatus (e.g., a Thiele tube or an automated instrument) containing a heat-transfer

fluid like liquid paraffin or silicone oil.[5]

Heating and Observation: The apparatus is heated gently and steadily.[5][6] The temperature

at which the first drop of liquid appears is recorded as the beginning of the melting range.

The temperature at which the entire solid mass turns into a clear liquid is recorded as the

end of the melting range.[5]

Purity Assessment: A narrow melting range (typically < 1°C) is indicative of a high-purity

compound, whereas a broad melting range often suggests the presence of impurities.[6]

Workflow for Melting Point Determination
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Caption: Workflow for Melting Point Determination.

Solubility Profile
The solubility of 2,4-Dinitroaniline is a key factor in its purification, reaction chemistry, and

formulation.[7] Its hydrophobic aromatic structure and nitro groups result in limited solubility in

water, while it is significantly more soluble in various organic solvents.[3] The solubility is also

dependent on temperature, generally increasing as the temperature rises.[3][7]

Qualitative Solubility
2,4-Dinitroaniline exhibits a range of solubilities in common laboratory solvents.
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Table 2: Qualitative Solubility of 2,4-Dinitroaniline

Solvent Solubility Description Source(s)

Water
Insoluble / Sparingly soluble /

Limited solubility
[2][3][9][15][16]

Boiling Water Very sparingly soluble [14]

Ethanol Soluble / Slightly soluble [2][3]

Acetone Soluble [3][12]

Chloroform Soluble [3]

Acid Solution Soluble [2]

Quantitative Solubility
Detailed experimental data on the mole fraction solubility of 2,4-Dinitroaniline in nine different

organic solvents at temperatures ranging from 278.15 K to 318.15 K has been determined.[7]

The data shows that solubility consistently increases with temperature across all tested

solvents.[7] At any given temperature, the solubility is highest in acetone and lowest in toluene.

[7]

The observed solubility order is: Acetone > Ethyl acetate > Acetonitrile > 1-Butanol > Ethanol >

Methanol > n-Propanol/Isopropanol > Toluene[7]

Table 3: Mole Fraction Solubility (x) of 2,4-Dinitroaniline in Various Solvents at Different

Temperatures (K)[7]
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T (K)
Metha
nol
(10³x)

Ethan
ol
(10³x)

Aceto
ne
(10²x)

Aceto
nitrile
(10²x)

n-
Propa
nol
(10³x)

Tolue
ne
(10⁴x)

Isopr
opan
ol
(10³x)

Ethyl
Aceta
te
(10²x)

1-
Butan
ol
(10³x)

278.15 3.63 4.88 2.59 1.19 4.19 7.94 4.11 1.94 5.86

283.15 4.45 5.92 3.01 1.41 4.96 9.77 4.90 2.27 6.89

288.15 5.41 7.15 3.49 1.66 5.85 12.00 5.82 2.65 8.08

293.15 6.56 8.61 4.04 1.95 6.88 14.68 6.89 3.09 9.47

298.15 7.91 10.33 4.67 2.28 8.08 17.91 8.15 3.59 11.08

303.15 9.52 12.37 5.39 2.66 9.47 21.78 9.61 4.17 12.94

308.15 11.41 14.78 6.21 3.10 11.09 26.42 11.32 4.84 15.11

313.15 13.65 17.61 7.14 3.59 12.97 31.97 13.31 5.61 17.61

318.15 16.27 20.94 8.20 4.16 15.16 38.58 15.63 6.48 20.51

Experimental Protocol: Solubility Determination
The isothermal saturation method is a reliable technique for determining the solubility of a solid

in a liquid solvent.

Methodology:

System Preparation: An excess amount of solid 2,4-Dinitroaniline is added to a known

volume or mass of the chosen solvent in a sealed vessel.

Equilibration: The vessel is placed in a thermostated water bath or shaker and agitated

continuously to ensure thorough mixing. The system is maintained at a constant temperature

(isothermal) for a sufficient duration to allow it to reach solid-liquid equilibrium.

Sample Collection: Once equilibrium is reached, agitation is stopped, and the solid particles

are allowed to settle. A sample of the clear, saturated supernatant liquid is carefully

withdrawn using a pre-heated or pre-cooled syringe fitted with a filter to prevent the transfer

of any undissolved solid.
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Concentration Analysis: The concentration of 2,4-Dinitroaniline in the collected sample is

determined using a suitable analytical method. This can be done gravimetrically (by

evaporating the solvent and weighing the residual solute) or through instrumental analysis

like High-Performance Liquid Chromatography (HPLC) or UV-Vis spectrophotometry.

Calculation: The solubility is calculated from the determined concentration and expressed in

appropriate units, such as grams per 100 mL, molality, or mole fraction.[7]

Temperature Variation: The entire procedure is repeated at different temperatures to

determine the temperature-dependence of solubility.[7]
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Workflow for Isothermal Saturation Solubility Measurement
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Caption: Workflow for Isothermal Saturation Solubility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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